4-(1-methyl-1H-pyrazol-5-yl)-2-furancarboxylic acid

• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 4-(2-methylpyrazol-3-yl)furan-2-carboxylic acid
• InChI: InChI=1S/C9H8N2O3/c1-11-7(2-3-10-11)6-4-8(9(12)13)14-5-6/h2-5H,1H3,(H,12,13)
• InChI Key: XBGJQGHBWSIZCT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=COC(=C2)C(=O)O

Description

4-(1-methyl-1H-pyrazol-5-yl)-2-furancarboxylic acid is a useful research compound. Its molecular formula is C9H8N2O3 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 4-(1-methyl-1H-pyrazol-5-yl)-2-furancarboxylate (124 mg, 0.60 mmol) in 6N sodium hydroxide (2.0 ml, 12.0 mmol) and tetrahydrofuran (3.0 ml) was stirred at 70° C. in a sealed tube for 2 h. The resulting solution was cooled and then partitioned between H2O-DCM. The aqueous phase was adjusted to pH ˜4 and then washed several times with DCM. The combined organic fractions were dried over Na2SO4 and concentrated affording 4-(1-methyl-1H-pyrazol-5-yl)-2-furancarboxylic acid (54 mg, 0.28 mmol, 47% yield) as a white solid: LCMS (ES) m/e 192 (M+H)+.